Tungsten
Cat. No. B148046
CAS RN:
7440-33-7
M. Wt: 183.8 g/mol
InChI Key: WFKWXMTUELFFGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Platinum-Like Behavior of Tungsten Carbide in Surface Catalysis
Tungsten carbide exhibits catalytic properties similar to platinum, such as catalyzing the formation of water from hydrogen and oxygen at room temperature and the isomerization of hydrocarbons. This behavior is not seen in pure tungsten, indicating that the presence of carbon alters the surface electronic properties of tungsten to resemble those of platinum .
Synthesis, Crystal Structure, and Elastic Properties of Novel Tungsten Nitrides
Tungsten nitrides, synthesized through solid-state ion exchange and nitrogen degassing under pressure, show unique chemical and mechanical properties. The synthesis process overcomes the thermodynamic challenge of incorporating nitrogen into the tungsten lattice, resulting in well-crystallized, phase-pure bulk forms of various tungsten nitrides with elastic properties that rival or exceed those of cubic-BN .
Molybdenum and Tungsten in Biology
Tungsten, along with molybdenum, plays a unique role in biological systems. These transition metals are incorporated into the active sites of enzymes, with recent discoveries and structural information providing insights into their catalytic functions and electronic structures. The versatility and bioavailability of tungsten and molybdenum contribute to their evolutionary incorporation into enzymes .
Nanostructured Tungsten Oxide – Properties, Synthesis, and Applications
Nanostructured tungsten oxides (WOx) are studied for their chromism, photocatalysis, and sensing capabilities. The review highlights the synthesis methods and unique applications of nanostructured WOx, emphasizing the potential of these materials in advanced functional materials and smart devices .
Tungsten: A Treatise on its Metallurgy, Properties, and Applications
Tungsten's metallurgy and properties are extensively covered, with a focus on its chemical inertness at room temperature and its applications based on resistance to oxidation and chemical attack. The metal's reactivity increases at higher temperatures, necessitating protective measures during hot-working and practical applications .
Tungsten Ditelluride: A Layered Semimetal
Tungsten ditelluride (WTe2) is a transition metal dichalcogenide with a distorted 1T structure (Td structure), resulting in metallic-like transport properties. The study confirms the metallic nature of WTe2 and its susceptibility to oxidation, which may impact its use in electronic devices .
Unravelling the Structure and Strength of the Highest Boride of Tungsten WB4.2
The crystal structure of tungsten tetraboride (WB4.2) has been identified, revealing boron trimers and a large unit cell. This structure elucidates the material's mechanical properties and provides insights into the strength enhancement mechanisms .
Tungsten in Biological Systems
Tungsten's biological role is established in prokaryotes, with various tungstoenzymes identified and characterized. The enzymes catalyze redox reactions and contain tungsten bound by a pterin moiety. The crystal structure of a tungsten-containing enzyme has been determined, providing insights into the catalytic site .
The Bioinorganic Chemistry of Tungsten
Tungsten's role in biology is explored, with a focus on the enzymes from anaerobic archaea and bacteria that contain tungsten. The metal is taken up as tungstate and processed into a tungstopterin cofactor, which is essential for the functioning of tungstoenzymes .
Allotropes of Tungsten
Tungsten exists in two structural forms: the common body-centred cubic form and a more complex cubic structure with 21 atoms per unit cell. These allotropes have distinct properties and are designated as α and β forms10.
Scientific Research Applications
Metallurgy and Aerospace
Tungsten, recognized for its remarkable properties, is extensively used in the metallurgy and aerospace industries. It contributes significantly to cutting tools, steel, and aeronautics, playing a strategic role in these fields. Its alloys and compounds are also crucial in armaments and integration circuits. Tungsten's influence extends to various disciplines including aerospace, information, and life sciences, showcasing its versatility and importance (Tu, 2019).
Energy Storage
In the realm of energy storage, tungsten shows immense potential. Nanostructured materials, including tungsten, are promising candidates for electrodes in energy storage devices due to their high surface-to-volume ratios and exceptional physico-chemical properties. Tungsten oxides, particularly tungsten trioxide (WO3), have garnered attention for their superior charge transport features and resistance to corrosion, making them favorable materials for supercapacitors and batteries (Shinde & Jun, 2020).
Neutron Source and Nuclear Fusion
Tungsten's role is pivotal in the construction and operation of large scientific devices like spallation neutron sources and nuclear fusion reactors. Its excellent properties make it a preferred material for refractory metal applications. Specifically, innovations in tungsten target assembly have addressed challenges in heat generation and cooling water corrosion, ensuring the efficient functioning of spallation neutron sources in China (Niu et al., 2022).
Advanced Material Development
Tungsten-based chalcogenides are emerging as advanced materials with potential applications in energy, electronics, sensors, and catalysis. Their structural versatility, electronic characteristics, and chemical activity open avenues for high-value applications. The focus on understanding their fundamental properties and creating function-specific materials through structural tailoring and chemical modifications signifies the immense potential of tungsten-based chalcogenides (Mohl et al., 2020).
Optoelectronic Applications
Tungsten oxide's unique structural nature, featuring innate tunnels and oxygen vacancies, renders it suitable for optoelectronic applications. Its varied polymorphs and sub-stoichiometric compositions lead to altered optical absorption and metal-like conductivity. Recent advancements highlight its potential in fields like electrochromism/photochromism, photocatalysis, photothermal therapy, and surface-enhanced Raman spectroscopy (SERS), pointing to a bright future in optoelectronic applications (Cong et al., 2016).
Future Directions
properties
IUPAC Name |
tungsten |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/W |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFKWXMTUELFFGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[W] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
W |
Source
|
| Record name | TUNGSTEN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25079 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8052481, DTXSID601318076 |
Source
|
| Record name | Tungsten | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8052481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tungsten(6+) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601318076 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.84 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dull gray powder or hard, brittle, steel-gray to white metal. Difficult to melt. Mp: 3410 °C; bp; 5900 °C. Density: 19.3 g/cm3. Used in alloys, light bulb filaments, and cutting tools. Tungsten Dust (for example, from grinding) may present a moderate fire hazard if allowed to accumulate and exposed to an ignition source., Dry Powder; Dry Powder, Pellets or Large Crystals; Other Solid, Hard, brittle, steel-gray to tin-white solid; [NIOSH], GREY-TO-WHITE POWDER., Hard, brittle, steel-gray to tin-white solid., Physical properties vary depending upon the specific soluble tungsten compound. |
Source
|
| Record name | TUNGSTEN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25079 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Tungsten | |
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| Record name | Tungsten | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/198 | |
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| Record name | TUNGSTEN (powder) | |
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| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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| Record name | TUNGSTEN, METAL & INSOLUBLE COMPOUNDS (as W) | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/524 | |
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| Source | Occupational Safety and Health Administration (OSHA) | |
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| Record name | Tungsten | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
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| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Boiling Point |
10701 °F at 760 mmHg (NIOSH, 2023), 5900 °C @ 760 mm Hg, 5900 °C, 10,701 °F |
Source
|
| Record name | TUNGSTEN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25079 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | TUNGSTEN (powder) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1404 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | TUNGSTEN, METAL & INSOLUBLE COMPOUNDS (as W) | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/524 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Tungsten | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0645.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Solubility |
Insoluble (NIOSH, 2023), Sol in mixture of nitric acid and hydrofluoric acid, Solubility in water: none, Insoluble |
Source
|
| Record name | TUNGSTEN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25079 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | TUNGSTEN, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5036 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | TUNGSTEN (powder) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1404 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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| Record name | Tungsten | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0645.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Density |
19.3 (NIOSH, 2023) - Denser than water; will sink, 18.7-19.3 @ 20 °C/4 °C; depends on extent of working., 19.3 g/cm³, 19.3 |
Source
|
| Record name | TUNGSTEN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25079 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5036 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | TUNGSTEN (powder) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1404 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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| Record name | TUNGSTEN, METAL & INSOLUBLE COMPOUNDS (as W) | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/524 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Tungsten | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0645.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Vapor Pressure |
0 mmHg (approx) (NIOSH, 2023), 1.97X10-7 mm Hg @ 2,327 °C, 0 mmHg (approx), depends upon the specific compound |
Source
|
| Record name | TUNGSTEN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25079 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | TUNGSTEN, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5036 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | TUNGSTEN, METAL & INSOLUBLE COMPOUNDS (as W) | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/524 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
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| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/525 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Tungsten | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0645.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Product Name |
Tungsten | |
Color/Form |
Steel-gray to tin-white metal; body centered cubic structure, CRYSTALLINE FORM GRAY-BLACK, CUBIC, Hard, brittle, steel-gray to tin-white solid. | |
CAS RN |
7440-33-7, 22541-27-1, 22541-98-6 |
Source
|
| Record name | TUNGSTEN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25079 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Tungsten | |
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| Record name | Tungsten | |
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| Record name | Tungsten, ion(W6 ) | |
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| Record name | Tungsten | |
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| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Tungsten | |
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| URL | https://comptox.epa.gov/dashboard/DTXSID8052481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tungsten(6+) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601318076 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tungsten | |
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| Record name | TUNGSTEN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V9306CXO6G | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | TUNGSTEN, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5036 | |
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| Record name | TUNGSTEN (powder) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1404 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | TUNGSTEN, METAL & INSOLUBLE COMPOUNDS (as W) | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/524 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
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| Record name | TUNGSTEN, SOLUBLE COMPOUNDS | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/525 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Tungsten | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh-rtecs/YO6D7B58.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards (NPG) provides general industrial hygiene information for workers, employers, and occupational health professionals. It contains safety information and hazard data related to chemical substances or mixtures. | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Melting Point |
6170 °F (NIOSH, 2023), 3410 °C, 6170 °F |
Source
|
| Record name | TUNGSTEN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25079 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | TUNGSTEN, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5036 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | TUNGSTEN (powder) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1404 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | TUNGSTEN, METAL & INSOLUBLE COMPOUNDS (as W) | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/524 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Tungsten | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0645.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Synthesis routes and methods
Procedure details
The promoters or rate enhancers added to the palladium catalyst are group VIB cabonyls. Such carbonyls are, for example, chromium hexacarbonyl, molybdenum hexacarbonyl and tungsten hexacarbonyl. The carbonyl promoter can be added to the reaction mixture or formed in situ. The chromium carbonyl gives greater catalyst enhancement than either molybdenum or tungsten. The amount of group VIB carbonyl added is from about 0.05 weight percent to 10 weight percent based on the weight of palladium used as the catalyst.
[Compound]
Name
carbonyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Citations
For This Compound
2,580,000
Citations
… tungsten has been established in prokaryotes, although not as yet in eukaryotes. The best characterized organisms with regard to their metabolism of tungsten … to be obligately tungsten-…
Number of citations: 445
academic.oup.com
Since its discovery, tungsten, a transition element of Group VIb … Tungsten, a metal of extraordinary properties that make it … of environmental behavior of tungsten and its compounds. …
Number of citations: 367
www.sciencedirect.com
… tungsten–sulfur bonds, such as those found in tungsten-containing enzymes, are more stable than their molybdenum counterparts. Low-valent tungsten … reduction potentials of tungsten-…
Number of citations: 511
www.cell.com
… of elemental tungsten, … tungsten's metallographic properties, such as melting, powder metallurgy, singe crystals, and polycrystallinity. The third chapter reviews the properties of tungsten …
Number of citations: 210
books.google.com
… environmental effects of tungsten are essentially … of tungsten, and to a minor extent certain tungsten alloy components, present in some munitions formulations. Dissolution of tungsten …
Number of citations: 174
www.sciencedirect.com
… was reduced if tungsten minerals were … tungsten are in ‘hard metals’, ie tungsten carbide and cemented carbides, used for cutting, drilling and wear-resistant parts or coatings. Tungsten …
Number of citations: 35
onlinelibrary.wiley.com
Using pseudopotential density functional theory within the local-density approximation, we calculate the ideal shear strengths of W for slip on {110}, {112} and {123} planes allowing for …
Number of citations: 300
www.tandfonline.com
Radiational, electrical, thermal, and mechanical properties of tungsten.—For the temperatures for which data are available these properties are shown in figures and tables, for ioo …
Number of citations: 198
adsabs.harvard.edu
… we both had extensive experience in tungsten-related research and … tungsten. Richard Kieffer (the father of Bernhard Kieffer and for many years one of the leading experts on tungsten) …
Number of citations: 236
books.google.com
Surface diffusion of tungsten adatoms on several smooth, low‐index planes of the tungsten lattice has for the first time been followed by direct observation of individual atoms in the field‐…
Number of citations: 198
pubs.aip.org
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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